![molecular formula C18H16N2O3S B4324828 ethyl 5-cyano-2-methyl-6-(1H-pyrrol-1-yl)-4-(2-thienyl)-4H-pyran-3-carboxylate](/img/structure/B4324828.png)
ethyl 5-cyano-2-methyl-6-(1H-pyrrol-1-yl)-4-(2-thienyl)-4H-pyran-3-carboxylate
Overview
Description
Ethyl 5-cyano-2-methyl-6-(1H-pyrrol-1-yl)-4-(2-thienyl)-4H-pyran-3-carboxylate is a chemical compound that belongs to the class of pyranopyrazoles. It is a heterocyclic organic compound with a molecular formula of C19H16N2O3S. This compound has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.
Mechanism of Action
The exact mechanism of action of ethyl 5-cyano-2-methyl-6-(1H-pyrrol-1-yl)-4-(2-thienyl)-4H-pyran-3-carboxylate is not fully understood. However, studies have suggested that this compound may exert its anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells. Additionally, it may inhibit the growth and proliferation of cancer cells by interfering with the cell cycle.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and antioxidant properties, this compound has also been shown to possess antibacterial and antifungal activity. It may also have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 5-cyano-2-methyl-6-(1H-pyrrol-1-yl)-4-(2-thienyl)-4H-pyran-3-carboxylate in lab experiments is its broad range of potential applications. This compound has been shown to exhibit activity against a variety of cancer cell lines, making it a potential candidate for the development of new cancer treatments. Additionally, its anti-inflammatory, antioxidant, antibacterial, and antifungal properties make it a versatile compound for use in a variety of research areas.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several potential future directions for research on ethyl 5-cyano-2-methyl-6-(1H-pyrrol-1-yl)-4-(2-thienyl)-4H-pyran-3-carboxylate. One area of interest is the development of new cancer treatments based on this compound. Researchers may also explore its potential applications in the treatment of inflammatory and neurodegenerative diseases. Additionally, further studies may be conducted to better understand its mechanism of action and to optimize its solubility and bioavailability for use in lab experiments.
Scientific Research Applications
Ethyl 5-cyano-2-methyl-6-(1H-pyrrol-1-yl)-4-(2-thienyl)-4H-pyran-3-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Properties
IUPAC Name |
ethyl 5-cyano-2-methyl-6-pyrrol-1-yl-4-thiophen-2-yl-4H-pyran-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3S/c1-3-22-18(21)15-12(2)23-17(20-8-4-5-9-20)13(11-19)16(15)14-7-6-10-24-14/h4-10,16H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIPLHCZBLVEWDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC(=C(C1C2=CC=CS2)C#N)N3C=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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